Cas no 7292-16-2 (Propaphos Standard)

• Product Name: Propaphos Standard
• CAS No: 7292-16-2
• MF: C₁₃H₂₁O₄PS
• MW: 304.342203855515
• CID: 563655
• PubChem ID: 23717
• Update Time: 2025-07-16

Propaphos Standard Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,4-(methylthio)phenyl dipropyl ester
• (4-methylsulfanylphenyl) dipropyl phosphate
• Propahos Solution
• PROPAPHOS
• 4-(methylsulfanyl)phenyl dipropyl phosphate
• 4-(methylthio)phenyl dipropyl phosphate
• 4-Methylthiophenyl dipropyl phosphate
• Kayaphos
• Kayphosnac
• NK-1158
• O,O-Di-n-propyl p-methylthiophenylphosphate
• propafos
• Propafos [ISO-French]
• Propaphos [BSI:ISO]
• Propaphos Standard
• Phosphoric acid, 4-(methylthio)phenyl dipropyl ester
• Propaphos 1000 microg/mL in Acetone
• Q22808732
• PWYIUEFFPNVCMW-UHFFFAOYSA-N
• 7292-16-2
• CHEBI:38858
• Phosphoric acid, p-(methylthio)phenyl dipropyl ester
• Phosphoric acid, 4-(methylthio)phenyl dipropyl ester (9CI)
• O,O-Di-n-propyl-O-(4-methylthiophenyl)phosphate
• 4-methylthiophenyldipropylphosphate
• NS00009554
• C19013
• PROPAPHOS [ISO]
• 0U4CU57BYP
• PWYIUEFFPNVCMW-UHFFFAOYSA-
• InChI=1/C13H21O4PS/c1-4-10-15-18(14,16-11-5-2)17-12-6-8-13(19-3)9-7-12/h6-9H,4-5,10-11H2,1-3H3
• SCHEMBL116422
• AKOS040746253
• Phosphoric acid, dipropyl 4-methylthiophenyl ester
• Propaphos 10 microg/mL in Isooctane
• UNII-0U4CU57BYP
• DTXSID2058172
• BRN 2990614
• HSDB 7134
• A934614
• PROPAPHOS [HSDB]
• Phosphoric acid, 4-(methylthio)phenyl dipropyl ester; Phosphoric acid, p-(methylthio)phenyl dipropyl ester (7CI,8CI); Kayaphos; Kayphosnac; O,O-Dipropyl O-4-methylthiophenyl phosphate; Propaphos

• Inchi： 1S/C13H21O4PS/c1-4-10-15-18(14,16-11-5-2)17-12-6-8-13(19-3)9-7-12/h6-9H,4-5,10-11H2,1-3H3
• InChI Key： PWYIUEFFPNVCMW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)OP(=O)(OCCC)OCCC

Computed Properties

• Exact Mass: 304.09000
• Monoisotopic Mass: 304.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: 25°C
• Boiling Point: 176°C (rough estimate)
• Flash Point: Not available
• Refractive Index: 1.513
• PSA: 79.87000
• LogP: 4.74860
• Solubility: Not available
• Vapor Pressure: Not available

Propaphos Standard Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3018
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Packing Group：III
• Hazard Level：6.1(b)
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Propaphos Standard

Recent Advances in Propaphos Standard (7292-16-2) Research: A Comprehensive Review

Propaphos Standard (CAS: 7292-16-2) is an organophosphate compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. This research brief aims to synthesize the latest findings on Propaphos Standard, focusing on its chemical characteristics, biological activity, and recent advancements in its synthesis and application. The compound's relevance in pesticide development and its potential therapeutic uses make it a subject of ongoing scientific inquiry.

Recent studies have highlighted the structural and functional attributes of Propaphos Standard, which contribute to its efficacy as a cholinesterase inhibitor. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular configuration and stability under various environmental conditions. These investigations are critical for understanding the compound's behavior in biological systems and its potential for modification to enhance its specificity and reduce toxicity.

In the realm of pesticide research, Propaphos Standard has been evaluated for its insecticidal properties against a range of agricultural pests. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its high efficacy in controlling aphid populations, with minimal impact on non-target organisms when used at optimized concentrations. The study also explored the degradation pathways of Propaphos Standard in soil, providing valuable insights into its environmental persistence and ecological safety.

Beyond its pesticidal applications, Propaphos Standard has shown promise in biomedical research. Preliminary in vitro studies have investigated its potential as a lead compound for developing novel acetylcholinesterase inhibitors, which could have implications for treating neurodegenerative diseases such as Alzheimer's. However, further pharmacokinetic and toxicological studies are necessary to assess its suitability for therapeutic use.

The synthesis of Propaphos Standard has also seen advancements, with recent protocols emphasizing greener chemistry approaches to reduce hazardous byproducts. A 2024 publication in Organic Process Research & Development detailed a solvent-free synthesis method that improves yield and purity while minimizing environmental impact. Such innovations are crucial for scaling up production while adhering to stringent regulatory standards.

In conclusion, Propaphos Standard (7292-16-2) remains a compound of significant interest in both agricultural and pharmaceutical research. Ongoing studies continue to uncover its multifaceted properties, paving the way for innovative applications. Future research directions may include the development of derivatives with enhanced selectivity and reduced toxicity, as well as comprehensive environmental impact assessments to ensure sustainable use. This brief underscores the importance of continued investment in Propaphos Standard research to unlock its full potential in addressing global challenges in pest control and healthcare.